2-[(2E)-2-(2,6-Dichlorobenzylidene)hydrazino]-4,5-dihydro-1H-imidazole
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Overview
Description
Kum 32 is a potent antagonist of epinephrine-induced platelet aggregation.
Scientific Research Applications
Synthesis and Molecular Properties
Benzylidenehydrazinyl imidazoles like 2-[(2E)-2-(2,6-Dichlorobenzylidene)hydrazino]-4,5-dihydro-1H-imidazole are synthesized from 2-hydrazinyl imidazoles. These compounds, including their triazole and azetidinone derivatives, have been studied for their molecular properties like hydrophobicity, flexibility, absorption, and bioactivity scores. Notably, certain chloro, bromo, and nitro substituted derivatives exhibited excellent antibacterial activity, highlighting their potential in antimicrobial applications (Rekha, Nagarjuna, Padmaja, & Padmavathi, 2019).
Antimicrobial Activity
Various derivatives of hydrazinyl imidazoles have been synthesized and evaluated for their antimicrobial activity. For example, certain derivatives demonstrated significant antibacterial and antifungal activities against various bacterial and fungal strains. This research highlights the potential of these compounds in developing new antimicrobial agents (El-aal, Fattah, Osman, & Seliem, 2016).
Applications in Photonic Devices
Hydrazone derivatives, which include compounds related to this compound, have been explored for their nonlinear optical properties. These properties are promising for applications in photonic devices, particularly due to their potential in optical limiting (Nair et al., 2022).
Cytotoxic Activities and Anticancer Potential
Several derivatives of hydrazinyl imidazoles have been evaluated for their anticancer activity. Studies have shown that some of these compounds exhibit moderate to high anticancer activity, suggesting their potential as effective agents in cancer treatment (Gomha, Abdel‐aziz, & Khalil, 2016).
DNA Cleavage Activity
Research has also explored the use of hydrazinyl imidazole derivatives as metal-free DNA cleaving agents. These compounds have shown potential in DNA cleavage, which could have implications in molecular biology and therapeutic applications (Shao et al., 2009).
properties
CAS RN |
28717-34-2 |
---|---|
Molecular Formula |
C10H10Cl2N4 |
Molecular Weight |
257.12 g/mol |
IUPAC Name |
N-[(E)-(2,6-dichlorophenyl)methylideneamino]-4,5-dihydro-1H-imidazol-2-amine |
InChI |
InChI=1S/C10H10Cl2N4/c11-8-2-1-3-9(12)7(8)6-15-16-10-13-4-5-14-10/h1-3,6H,4-5H2,(H2,13,14,16)/b15-6+ |
InChI Key |
ZBHSOJMEZJUYOF-GIDUJCDVSA-N |
Isomeric SMILES |
C1CN=C(N1)N/N=C/C2=C(C=CC=C2Cl)Cl |
SMILES |
C1CN=C(N1)NN=CC2=C(C=CC=C2Cl)Cl |
Canonical SMILES |
C1CN=C(N1)NN=CC2=C(C=CC=C2Cl)Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
KUM 32 KUM-32 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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